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Cat. No.: B15620082
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For Researchers, Scientists, and Drug Development Professionals

Introduction
PSB-KK1415 is a potent and selective agonist for the G protein-coupled receptor 18 (GPR18).

Emerging research has highlighted its significant anti-inflammatory properties, particularly in

the context of intestinal inflammation.[1] These application notes provide a comprehensive

guide for utilizing PSB-KK1415 in a chemically-induced colitis mouse model, a valuable tool for

preclinical studies in inflammatory bowel disease (IBD). The protocols outlined below detail the

induction of colitis using 2,4,6-trinitrobenzenesulfonic acid (TNBS) and the subsequent

evaluation of PSB-KK1415's therapeutic efficacy.

Mechanism of Action: GPR18 Signaling Pathway
PSB-KK1415 exerts its anti-inflammatory effects by activating GPR18. GPR18 is a Gαi-

coupled receptor, and its activation by PSB-KK1415 is thought to initiate a signaling cascade

that ultimately suppresses pro-inflammatory pathways. A key downstream effector is the

activation of the Akt signaling pathway, which is known to play a crucial role in cell survival and

inhibition of inflammation. By stimulating this pathway, PSB-KK1415 can lead to a reduction in
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the production of key inflammatory cytokines such as Tumor Necrosis Factor-alpha (TNF-α)

and mitigate the inflammatory response in the colon.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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